![molecular formula C22H27NO4 B2833750 1-(2,4-Dihydroxy-3-((3-methylpiperidin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone CAS No. 1021218-48-3](/img/structure/B2833750.png)
1-(2,4-Dihydroxy-3-((3-methylpiperidin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone
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Description
1-(2,4-Dihydroxy-3-((3-methylpiperidin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C22H27NO4 and its molecular weight is 369.461. The purity is usually 95%.
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Scientific Research Applications
Polymer Science Applications
A study focused on polymers of carbonic acid, exploring the nematic polyurethanes derived from bipiperidine compounds. These polymers exhibit semicrystalline properties with short-term thermostability up to 310°C for hydroquinone-derived polyurethanes and amorphous characteristics with thermostability up to 360°C for phenylhydroquinone-derived ones. The homo-and copolyurethanes containing biphenylylene units show a smectic layer structure in the solid state and a nematic melt above the melting point, indicating their potential use in advanced materials and high-performance applications due to their unique structural and thermal properties (Kricheldorf & Awe, 1989).
Synthesis and Characterization
Another study identified a novel cannabimimetic phenylacetylindole compound, which demonstrates the complex nature of synthesizing and identifying new compounds with specific receptor affinities. This compound, found as an adulterant in a herbal product, showcases the challenges and techniques in chemical identification and analysis, highlighting the importance of advanced analytical methods in drug discovery and safety (Uchiyama, Kikura-Hanajiri, & Goda, 2011).
Material Synthesis
Research on the mass spectrometric and pyrolytic behavior of arylsubstituted isoxazolines discusses the synthesis and behavior of these compounds under specific conditions. This work contributes to the understanding of how such compounds can be utilized in various scientific applications, including the potential for use in material science for the detection and identification of compounds in plant extracts, showcasing the intersection of organic chemistry and analytical techniques (Dallakian, Benoni, Schäfer, & Budzikiewicz, 1998).
Advanced Chemical Analysis
A study on the crystal structure of a specific compound provides insights into the detailed molecular structure, which is crucial for understanding the chemical behavior and potential applications of novel compounds in material science, drug design, and chemical engineering (Rao, Cui, & Zheng, 2014).
properties
IUPAC Name |
1-[2,4-dihydroxy-3-[(3-methylpiperidin-1-yl)methyl]phenyl]-2-(2-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27NO4/c1-15-6-5-11-23(13-15)14-18-19(24)10-9-17(22(18)26)20(25)12-16-7-3-4-8-21(16)27-2/h3-4,7-10,15,24,26H,5-6,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WULWKGHWNHILFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=C(C=CC(=C2O)C(=O)CC3=CC=CC=C3OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.